Cas no 942615-32-9 (4-bromo-9,9-dimethyl-fluorene)

• Product Name: 4-bromo-9,9-dimethyl-fluorene
• CAS No: 942615-32-9
• MF: C₁₅H₁₃Br
• MW: 273.167723417282
• MDL: MFCD23099415
• CID: 847175
• PubChem ID: 253662433
• Update Time: 2025-06-09

4-bromo-9,9-dimethyl-fluorene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-9,9-dimethyl-9H-fluorene
• 4-Bromo-9,9-dimethylfluorene
• 4-BroMo-9,9-dimethyl fluorene
• 4-Bromo-9,9'-dimethylfluorene
• AK101046
• 4-bromo-9,9-dimethyl-Fluorene
• 6097AC
• AX8218699
• ST24043474
• 4-Bromo-9,9-dimethyl-9H-fluorene (ACI)
• MFCD23099415
• SCHEMBL808128
• AS-10389
• AKOS016003230
• CS-0153811
• DA-00475
• 4-Bromo-9,9-dimethylfluorene, 98%
• DTXSID30731214
• J-514800
• SY055386
• AC-28784
• 942615-32-9
• B4661
• 4-bromo-9,9-dimethyl-fluorene

• MDL： MFCD23099415
• Inchi： 1S/C15H13Br/c1-15(2)11-7-4-3-6-10(11)14-12(15)8-5-9-13(14)16/h3-9H,1-2H3
• InChI Key： SXOUNESKHJIXNK-UHFFFAOYSA-N
• SMILES： BrC1C2C3C(C(C=2C=CC=1)(C)C)=CC=CC=3

Computed Properties

• Exact Mass: 272.02000
• Monoisotopic Mass: 272.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.1

Experimental Properties

• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.6E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.75540

4-bromo-9,9-dimethyl-fluorene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 4-bromo-9,9-dimethyl-fluorene

Introduction to 4-bromo-9,9-dimethyl-fluorene (CAS No. 942615-32-9) in Modern Chemical Research

4-bromo-9,9-dimethyl-fluorene, identified by the chemical abstracts service number 942615-32-9, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and material science. This molecule, characterized by its rigid planar structure and electron-withdrawing bromine substituent, serves as a versatile building block for the development of advanced materials, pharmaceuticals, and agrochemicals. Its unique structural features make it particularly valuable in constructing complex organic frameworks, enabling applications ranging from organic electronics to medicinal chemistry.

The bromo group at the 4-position of the fluorene core enhances the reactivity of the molecule, facilitating various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in synthesizing biaryl compounds, which are prevalent in many biologically active molecules. The dimethyl substitution on the central fluorene ring further stabilizes the structure while maintaining its conjugation properties, making it an ideal candidate for π-conjugated systems used in optoelectronic devices.

In recent years, 4-bromo-9,9-dimethyl-fluorene has been extensively studied for its potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The extended π-conjugation and high thermal stability of this compound contribute to its efficacy in these applications. Researchers have demonstrated its use in fabricating highly efficient OLEDs by incorporating it into host or dopant materials. The bromine atom also allows for further functionalization, enabling the tuning of electronic properties to meet specific device requirements.

Moreover, the pharmaceutical industry has shown keen interest in 4-bromo-9,9-dimethyl-fluorene due to its structural similarity to natural products and its potential as a scaffold for drug discovery. Its rigid aromatic core provides a stable platform for appending pharmacophores that can interact with biological targets. Several studies have reported the synthesis of novel heterocyclic derivatives from this compound, which exhibit promising biological activities. For instance, modifications at the 3-position or 7-position of the fluorene ring have led to compounds with antimicrobial and anti-inflammatory properties.

The synthesis of 4-bromo-9,9-dimethyl-fluorene typically involves bromination of commercially available 9,9-dimethylfluorene using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions. This approach ensures high regioselectivity, yielding the desired product with minimal side reactions. Advances in catalytic methods have further refined this process, allowing for greener and more efficient synthetic routes. These improvements align with the growing emphasis on sustainable chemistry practices in industrial and academic research.

Recent breakthroughs in computational chemistry have also enhanced our understanding of 4-bromo-9,9-dimethyl-fluorene's reactivity and electronic properties. Density functional theory (DFT) calculations have been employed to predict optimal reaction pathways and predict molecular properties with high accuracy. These insights have guided experimental efforts toward more efficient synthetic strategies and have paved the way for designing novel derivatives with tailored functionalities.

The versatility of 4-bromo-9,9-dimethyl-fluorene extends to its role as an intermediate in polymer chemistry. Its incorporation into polymeric backbones results in materials with enhanced mechanical strength and thermal stability. Such polymers find applications in coatings, adhesives, and high-performance plastics. Additionally, its fluorescence properties make it suitable for developing luminescent probes used in bioimaging techniques.

In conclusion,4-bromo-9,9-dimethyl-fluorene (CAS No. 942615-32-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in modern chemical research. As synthetic methodologies continue to evolve and new applications emerge,4-bromo-9,9-dimethyl-fluorene will undoubtedly remain at the forefront of innovation.